![molecular formula C11H10Cl2O5 B4680791 2-ethoxy-2-oxoethyl 3,5-dichloro-2-hydroxybenzoate CAS No. 27893-16-9](/img/structure/B4680791.png)
2-ethoxy-2-oxoethyl 3,5-dichloro-2-hydroxybenzoate
Overview
Description
2-ethoxy-2-oxoethyl 3,5-dichloro-2-hydroxybenzoate is a synthetic compound with potential applications in scientific research. It is a member of the class of compounds known as esters, which are widely used in organic synthesis.
Mechanism of Action
The mechanism of action of 2-ethoxy-2-oxoethyl 3,5-dichloro-2-hydroxybenzoate involves inhibition of protein kinase C. This enzyme plays a key role in the regulation of various cellular processes, including cell growth, differentiation, and apoptosis. By inhibiting protein kinase C, this compound may have therapeutic potential in the treatment of cancer, inflammatory diseases, and other conditions.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are not well understood. However, studies have suggested that it may have anti-inflammatory and anti-cancer properties. It has also been shown to modulate gene expression, which could have implications for the development of new therapies.
Advantages and Limitations for Lab Experiments
One advantage of 2-ethoxy-2-oxoethyl 3,5-dichloro-2-hydroxybenzoate is its potential as a selective inhibitor of protein kinase C. This could make it a valuable tool for studying the role of this enzyme in various cellular processes. However, its limited solubility in aqueous solutions may pose challenges for certain experiments.
Future Directions
There are many potential future directions for research on 2-ethoxy-2-oxoethyl 3,5-dichloro-2-hydroxybenzoate. One area of interest is its potential as an anti-inflammatory agent. Further studies could explore its mechanism of action and efficacy in animal models of inflammation. Another potential direction is its use as a tool for studying protein kinase C signaling pathways. Finally, research could focus on developing more efficient synthesis methods for this compound, as well as improving its solubility and stability.
Scientific Research Applications
2-ethoxy-2-oxoethyl 3,5-dichloro-2-hydroxybenzoate has potential applications in scientific research, particularly in the fields of pharmacology and biochemistry. It has been tested as an inhibitor of protein kinase C, an enzyme involved in cell signaling and regulation. It has also been investigated for its potential as an anti-inflammatory agent, as well as its ability to modulate gene expression.
properties
IUPAC Name |
(2-ethoxy-2-oxoethyl) 3,5-dichloro-2-hydroxybenzoate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10Cl2O5/c1-2-17-9(14)5-18-11(16)7-3-6(12)4-8(13)10(7)15/h3-4,15H,2,5H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WWFSTNARZQICRU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)COC(=O)C1=C(C(=CC(=C1)Cl)Cl)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10Cl2O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501170653 | |
Record name | Benzoic acid, 3,5-dichloro-2-hydroxy-, 2-ethoxy-2-oxoethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501170653 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
293.10 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
27893-16-9 | |
Record name | Benzoic acid, 3,5-dichloro-2-hydroxy-, 2-ethoxy-2-oxoethyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=27893-16-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Benzoic acid, 3,5-dichloro-2-hydroxy-, 2-ethoxy-2-oxoethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501170653 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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